Cas no 1781907-11-6 (3-(1-Hydroxypropan-2-yl)piperidin-2-one)

• Product Name: 3-(1-Hydroxypropan-2-yl)piperidin-2-one
• CAS No: 1781907-11-6
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 5695793
• PubChem ID: 84073209
• Update Time: 2025-05-24

3-(1-Hydroxypropan-2-yl)piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-733604
• 1781907-11-6
• 3-(1-hydroxypropan-2-yl)piperidin-2-one
• 2-Piperidinone, 3-(2-hydroxy-1-methylethyl)-
• 3-(1-Hydroxypropan-2-yl)piperidin-2-one

• Inchi： 1S/C8H15NO2/c1-6(5-10)7-3-2-4-9-8(7)11/h6-7,10H,2-5H2,1H3,(H,9,11)
• InChI Key： FYMJQQNZSSJYSD-UHFFFAOYSA-N
• SMILES： O=C1C(CCCN1)C(C)CO

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.057±0.06 g/cm3(Predicted)
• Boiling Point: 345.3±15.0 °C(Predicted)
• pka: 14.78±0.10(Predicted)

Additional information on 3-(1-Hydroxypropan-2-yl)piperidin-2-one

Research Brief on 3-(1-Hydroxypropan-2-yl)piperidin-2-one (CAS: 1781907-11-6): Recent Advances and Applications

The compound 3-(1-Hydroxypropan-2-yl)piperidin-2-one (CAS: 1781907-11-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development. The information presented here is based on peer-reviewed studies and industry reports published within the last two years.

Recent studies have highlighted the unique structural features of 3-(1-Hydroxypropan-2-yl)piperidin-2-one, which make it a promising candidate for targeting specific biological pathways. For instance, its piperidin-2-one core is known to interact with various enzymes and receptors, while the hydroxypropan-2-yl side chain enhances its solubility and bioavailability. Researchers have explored its role as a precursor in the synthesis of more complex molecules, particularly in the development of central nervous system (CNS) therapeutics.

One of the key advancements in the study of this compound is its application in the synthesis of novel gamma-aminobutyric acid (GABA) analogs. GABAergic systems play a crucial role in modulating neuronal excitability, and disruptions in these systems are associated with disorders such as epilepsy, anxiety, and insomnia. Preliminary in vitro and in vivo studies suggest that derivatives of 3-(1-Hydroxypropan-2-yl)piperidin-2-one exhibit potent GABAergic activity, with improved metabolic stability compared to existing analogs.

In addition to its neurological applications, this compound has also been investigated for its anti-inflammatory properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-(1-Hydroxypropan-2-yl)piperidin-2-one derivatives effectively inhibit the production of pro-inflammatory cytokines in macrophage cells. This finding opens new avenues for the development of anti-inflammatory drugs with fewer side effects than current treatments.

The synthesis of 3-(1-Hydroxypropan-2-yl)piperidin-2-one has also seen significant improvements. Recent protocols emphasize greener chemistry approaches, such as catalytic hydrogenation and enzymatic transformations, to enhance yield and reduce environmental impact. These advancements are critical for scaling up production while maintaining cost-effectiveness and sustainability.

Despite these promising developments, challenges remain. The pharmacokinetic profile of 3-(1-Hydroxypropan-2-yl)piperidin-2-one and its derivatives requires further optimization to improve their therapeutic index. Additionally, more comprehensive toxicological studies are needed to ensure their safety for clinical use. Ongoing research is addressing these gaps, with several preclinical trials currently underway.

In conclusion, 3-(1-Hydroxypropan-2-yl)piperidin-2-one (CAS: 1781907-11-6) represents a versatile and promising scaffold in medicinal chemistry. Its applications in CNS disorders and inflammation, coupled with advancements in synthesis methodologies, position it as a compound of significant interest for future drug development. Continued research will be essential to fully realize its therapeutic potential and translate these findings into clinical applications.